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Compound of Interest

Compound Name: Ethyldichlorophosphine

Cat. No.: B073763 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

ethyldichlorophosphine (CAS No: 1498-40-4). The information is curated for professionals in

research and development who require precise and reliable data for experimental design,

safety protocols, and chemical synthesis. This document presents quantitative data in a clear

tabular format, outlines general experimental methodologies for property determination, and

includes a logical diagram to illustrate the interplay of these physical characteristics.

Core Physical Properties
Ethyldichlorophosphine is a colorless, fuming liquid with a pungent odor.[1][2] It is a highly

reactive organophosphorus compound, notable for its pyrophoric nature, meaning it can ignite

spontaneously in air, and its vigorous reaction with water.[1][2] These properties necessitate

stringent handling and storage procedures under an inert atmosphere.

The key physical properties of ethyldichlorophosphine are summarized in the table below for

easy reference and comparison.
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Property Value Reference

Molecular Formula C₂H₅Cl₂P [1][2][3]

Molecular Weight 130.94 g/mol [1][3][4]

Boiling Point 112 °C (at 760 mmHg) [2][4]

Density 1.26 g/mL (at 25 °C) [4]

Flash Point 33 °C (91.4 °F) - closed cup [4]

Vapor Pressure 26.1 mmHg (at 25 °C) [2]

Refractive Index n20/D 1.495 [4]

Appearance
Colorless liquid with a pungent

odor
[1][2]

Melting Point Data not available [2]

Solubility Reacts violently with water [1][2]

Experimental Protocols
While specific experimental protocols for the determination of ethyldichlorophosphine's

physical properties are not readily available in public literature due to its hazardous nature, the

following section outlines standard methodologies that are broadly applicable for such reactive

liquids. These protocols are based on established standards from organizations like ASTM

International and the OECD.

For reactive or limited-quantity substances, a micro-boiling point determination is a suitable

method.

Apparatus: A small test tube, a capillary tube sealed at one end, a thermometer, a heating

block or Thiele tube, and a stirring mechanism.[5]

Methodology:

A small sample (approximately 0.5 mL) of the liquid is placed into the test tube with a

stirring bar.
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The apparatus is assembled within a fume hood. The thermometer is positioned so that its

bulb is about 1 cm above the liquid's surface.

The sample is heated gently. The boiling point is the stable temperature at which a ring of

refluxing vapor is observed on the walls of the test tube, with the thermometer bulb

positioned within this vapor zone.[6]

It is crucial to heat the sample slowly to avoid boiling it dry, especially for volatile liquids.[6]

This standard test method is used for the determination of density in liquids like petroleum

products and can be adapted for other chemicals.[3][7]

Apparatus: A digital density meter equipped with an oscillating U-tube.[3]

Methodology:

A small volume of the liquid sample (1-2 mL) is injected into a thermostatically controlled

U-shaped tube.[8]

The instrument measures the change in the oscillation frequency of the tube caused by

the mass of the sample.[8]

This frequency change is then used, in conjunction with calibration data, to determine the

density of the liquid at the test temperature.[8]

Given the reactivity of ethyldichlorophosphine, the sample must be handled under an

inert atmosphere to prevent reaction with air or moisture, which would alter the results.

This method is standard for determining the flash point of flammable liquids.[1][2]

Apparatus: A Pensky-Martens closed-cup tester, which consists of a brass test cup with a

close-fitting lid, a stirring mechanism, and a means to introduce an ignition source.[2]

Methodology:

The test cup is filled with the sample liquid to a specified level.[2]

The sample is heated and stirred at a controlled rate.[2][9]
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At regular temperature intervals, the stirring is stopped, and an ignition source (a small

flame) is dipped into the vapor space above the liquid.[10]

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors of the sample to ignite with a distinct flash inside the cup.[2]

The static method directly measures the vapor pressure of a substance at thermodynamic

equilibrium at a given temperature.[11]

Apparatus: A vacuum-tight sample vessel with a pressure gauge and a temperature control

system.[11]

Methodology:

A small, degassed sample of the liquid is introduced into the thermostatted sample vessel.

The vessel is evacuated to remove air.

The system is allowed to reach equilibrium at a set temperature, and the pressure, which

is the vapor pressure of the substance, is recorded.[11]

Measurements are typically taken at a minimum of two to three different temperatures to

establish the vapor pressure curve.[12][13]

Logical Relationships of Physical Properties
The physical properties of a chemical compound are not independent but are logically

interconnected, stemming from its fundamental molecular structure. The following diagram,

generated using the DOT language, illustrates these relationships for

ethyldichlorophosphine.
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Interrelation of Ethyldichlorophosphine's Physical Properties

Fundamental Properties

Macroscopic Physical Properties

Molecular Formula
(C₂H₅Cl₂P)

Molecular Weight
(130.94 g/mol)

determines

Molecular Structure
(Ethyl Group, P-Cl bonds)

determines

Density
(1.26 g/mL)

influences
(packing)

Boiling Point
(112 °C)

influences
(intermolecular forces)

Reactivity
(Pyrophoric, Reacts with H₂O)

determines
(P-Cl bond polarity)

influences

Vapor Pressure
(26.1 mmHg @ 25°C)

inversely related

Flash Point
(33 °C)

directly influences
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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